Cas no 1019016-95-5 (Quinoline, 4,8-dichloro-6-fluoro-)

• Product Name: Quinoline, 4,8-dichloro-6-fluoro-
• CAS No: 1019016-95-5
• MF: C₉H₄Cl₂FN
• MW: 216.039163589478
• CID: 5185630
• Update Time: 2026-03-05

Quinoline, 4,8-dichloro-6-fluoro- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 4,8-dichloro-6-fluoro-
• 4,8-Dichloro-6-fluoroquinoline

• Inchi： 1S/C9H4Cl2FN/c10-7-1-2-13-9-6(7)3-5(12)4-8(9)11/h1-4H
• InChI Key： JPMKUTLGWKEDLS-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=CC=2Cl)C(Cl)=CC=1

Additional information on Quinoline, 4,8-dichloro-6-fluoro-

Comprehensive Overview of Quinoline, 4,8-dichloro-6-fluoro- (CAS No. 1019016-95-5)

Quinoline, 4,8-dichloro-6-fluoro- (CAS No. 1019016-95-5) is a halogenated quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their broad biological activities. The presence of chloro and fluoro substituents at the 4,8 and 6 positions, respectively, enhances its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for halogenated quinolines has surged, driven by their role as key intermediates in the synthesis of antimicrobial agents and anticancer drugs. Researchers are particularly interested in 4,8-dichloro-6-fluoro-quinoline due to its ability to modulate enzyme activity and interact with biological targets. A growing trend in AI-driven drug discovery has further highlighted the importance of such compounds, as computational models predict their binding affinities with high accuracy.

The synthesis of Quinoline, 4,8-dichloro-6-fluoro- typically involves multi-step reactions, including halogenation and cyclization processes. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity. These innovations align with the broader industry shift toward green chemistry, where minimizing waste and energy consumption is prioritized. Users searching for "efficient synthesis of halogenated quinolines" or "CAS 1019016-95-5 applications" will find this compound's versatility particularly relevant.

From an analytical perspective, 4,8-dichloro-6-fluoro-quinoline is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure compliance with stringent quality standards required for pharmaceutical intermediates. The compound's stability under various conditions is also a critical factor, especially for researchers investigating long-term storage solutions or formulation development.

Beyond pharmaceuticals, Quinoline, 4,8-dichloro-6-fluoro- has potential applications in organic electronics and catalysis. Its electron-withdrawing substituents make it a candidate for designing organic semiconductors, a hot topic in renewable energy research. Additionally, its role in cross-coupling reactions has been explored, addressing common queries like "quinoline derivatives in catalysis" or "fluoro-chloro quinoline uses."

Safety and regulatory aspects of CAS 1019016-95-5 are frequently searched topics. While the compound is not classified as hazardous under standard guidelines, proper handling protocols—such as using personal protective equipment (PPE)—are recommended. Regulatory databases like REACH and FDA provide updated information on its approved uses, catering to professionals seeking "regulatory status of 4,8-dichloro-6-fluoro-quinoline."

In conclusion, Quinoline, 4,8-dichloro-6-fluoro- represents a multifaceted compound with expanding applications across industries. Its integration into high-throughput screening libraries and material science innovations underscores its enduring relevance. For those exploring "quinoline derivatives 2024 trends" or "CAS 1019016-95-5 suppliers," this compound offers a compelling case study in modern chemical research.